Cas no 941955-82-4 (4-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 941955-82-4
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6349704
• PubChem ID: 16828193
• Update Time: 2025-11-01

4-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• 4-methoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
• F2385-0409
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide
• AKOS024645485
• 941955-82-4
• 4-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C21H26N2O4S/c1-15(2)12-13-23-20-10-5-17(14-16(20)4-11-21(23)24)22-28(25,26)19-8-6-18(27-3)7-9-19/h5-10,14-15,22H,4,11-13H2,1-3H3
• InChI Key： KYKBYNMJMKHSTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC2=C(C=1)CCC(N2CCC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Introduction to CAS No. 941955-82-4: 4-Methoxy-N-(3-Methylbutyl)-6-(Tetrahydroquinolin-2-one)benzenesulfonamide

CAS No. 941955-82-4, also known as 4-methoxy-N-(3-methylbutyl)-6-(tetrahydroquinolin-2-one)benzenesulfonamide, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound belongs to the class of sulfonamides, which are widely studied for their diverse applications in drug development and industrial chemistry.

The molecular structure of CAS No. 941955-82-4 is characterized by a benzenesulfonamide core, which is a common structural motif in many bioactive compounds. The benzenesulfonamide group is attached to a tetrahydroquinoline moiety, which introduces additional complexity and functionality to the molecule. The tetrahydroquinoline ring system is known for its ability to participate in various hydrogen bonding interactions, making it a valuable component in drug design.

Recent studies have highlighted the potential of CAS No. 941955-82-4 as a modulator of cellular signaling pathways. Researchers have demonstrated that this compound exhibits antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent. The sulfonamide group in the molecule plays a crucial role in stabilizing the interactions between the compound and its target proteins, enhancing its bioavailability and efficacy.

In addition to its pharmacological applications, CAS No. 941955-82-4 has shown promise in the field of nanotechnology. The compound's ability to form self-assembled monolayers on various surfaces has been explored for applications in sensors and electronic devices. Its unique combination of hydrophilic and hydrophobic groups allows for precise control over surface properties, making it a valuable material in the development of advanced nanomaterials.

The synthesis of CAS No. 941955-82-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the tetrahydroquinoline ring system through cyclization reactions and the subsequent attachment of the sulfonamide group via nucleophilic substitution. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties.

From an environmental perspective, CAS No. 941955-82-4 has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental safety profile. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 941955-82-4: 4-Methoxy-N-(3-Methylbutyl)-6-(Tetrahydroquinolin-2-one)benzenesulfonamide represents a versatile compound with wide-ranging applications in pharmacology, nanotechnology, and materials science. Its unique molecular structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these disciplines.